1-Piperazin-1-ylpiperidin-2-one

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 1-piperazin-1-ylpiperidin-2-one
• InChI: InChI=1S/C9H17N3O/c13-9-3-1-2-6-12(9)11-7-4-10-5-8-11/h10H,1-8H2
• InChI Key: BXYSKANBTWAIMS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)N2CCNCC2

Description

1-Piperazin-1-ylpiperidin-2-one is a useful research compound. Its molecular formula is C9H17N3O and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-benzylpiperazin-1-yl)piperidin-2-one (1.0 g) obtained in Example 8a) in methanol (15 mL) was added 20% palladium hydroxide on carbon (containing 50% water, 0.20 g), and the mixture was stirred at room temperature for 15 hours under a hydrogen atmosphere. The reaction mixture was filtered, and the solvent was distilled off under reduced pressure to obtain the title compound (0.65 g, 97%) as a yellow solid.